Cas no 933720-36-6 (({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)(methyl)amine)

• Product Name: ({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)(methyl)amine
• CAS No: 933720-36-6
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 6424000
• PubChem ID: 46784915
• Update Time: 2025-07-15

({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• ({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)(methyl)amine
• SCHEMBL14818731
• ({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)(methyl)amine
• 933720-36-6
• EN300-1231555
• AKOS011835638
• 4H-Cyclopentathiazole-2-methanamine, 5,6-dihydro-N-methyl-

• Inchi： 1S/C8H12N2S/c1-9-5-8-10-6-3-2-4-7(6)11-8/h9H,2-5H2,1H3
• InChI Key： NVKJPXVPWJEOEU-UHFFFAOYSA-N
• SMILES： S1C(CNC)=NC2=C1CCC2

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 260.1±28.0 °C(Predicted)
• pka: 8.02±0.10(Predicted)

Additional information on ({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)(methyl)amine

Introduction to ({4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)(methyl)amine and Its Significance in Modern Chemical Research

{4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)(methyl)amine, identified by its CAS number 933720-36-6, is a compound of considerable interest in the field of chemical and pharmaceutical research. This heterocyclic amine features a unique structural framework that has garnered attention for its potential applications in drug discovery and medicinal chemistry. The compound's molecular structure incorporates a cyclopentadiazole core fused with a thiazole ring, making it a versatile scaffold for the development of novel bioactive molecules.

The significance of {4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)(methyl)amine lies in its ability to serve as a precursor for synthesizing more complex pharmacophores. Researchers have been exploring its derivatives to identify new therapeutic agents with enhanced efficacy and reduced side effects. The presence of both nitrogen and sulfur atoms in its structure allows for diverse chemical modifications, enabling the creation of molecules with tailored biological activities.

Recent studies have highlighted the compound's potential in the development of antimicrobial and anti-inflammatory agents. The cyclopentadiazole moiety is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in designing drugs that can modulate cellular processes. Additionally, the thiazole ring contributes to the compound's stability and bioavailability, which are critical factors in drug formulation.

In the realm of medicinal chemistry, {4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)(methyl)amine has been investigated for its role in addressing neurological disorders. Preliminary research suggests that derivatives of this compound may exhibit neuroprotective properties by inhibiting oxidative stress and inflammation pathways. These findings are particularly promising given the increasing prevalence of neurodegenerative diseases worldwide.

The synthesis of {4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)(methyl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical applications. Techniques such as catalytic hydrogenation and nucleophilic substitution play crucial roles in constructing the desired molecular framework.

One of the most compelling aspects of this compound is its potential to serve as a building block for libraries of diverse chemical entities. High-throughput screening methods have been utilized to rapidly assess the biological activity of numerous derivatives, facilitating the identification of lead compounds for further development. This approach aligns with the growing trend towards innovative drug discovery strategies that leverage computational chemistry and artificial intelligence.

The pharmacokinetic properties of {4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)(methyl)amine have also been extensively studied. Researchers have focused on optimizing absorption, distribution, metabolism, and excretion (ADME) profiles to enhance therapeutic efficacy. By modifying key structural features, it is possible to improve solubility and bioavailability while minimizing potential toxicity.

Future directions in the study of this compound include exploring its interactions with target proteins at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy provide valuable insights into how {4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)(methyl)amine binds to biological receptors. These structural insights are essential for designing molecules with improved binding affinity and selectivity.

The integration of machine learning algorithms into drug discovery pipelines has opened new avenues for exploring the potential of {4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)(methyl)amine. Predictive models can help identify promising derivatives based on structural features alone, significantly reducing the time and cost associated with experimental screening. This interdisciplinary approach underscores the importance of collaboration between chemists and computer scientists in advancing pharmaceutical research.

In conclusion,{4H,5H,6H-cyclopentad1,3thiazol-2-yl}methyl)(methyl)amine represents a fascinating compound with broad applications in chemical biology and medicine. Its unique structural attributes make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new insights into its properties and potential uses,{this molecule is poised to play an increasingly significant role in shaping future treatments.